Cas no 1020101-33-0 (Methyl 4-chloro-8-methylquinoline-2-carboxylate)

Methyl 4-chloro-8-methylquinoline-2-carboxylate is a versatile quinoline derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring both chloro and methyl substituents on the quinoline core, enhances reactivity and selectivity in synthetic transformations. The ester functional group at the 2-position allows for further derivatization, making it a valuable intermediate in the synthesis of biologically active compounds. This compound exhibits stability under standard storage conditions and is compatible with a range of organic reactions. Its well-defined molecular framework makes it particularly useful for developing heterocyclic scaffolds in medicinal chemistry and material science applications.

Methyl 4-chloro-8-methylquinoline-2-carboxylate structure

1020101-33-0 structure

Product Name:Methyl 4-chloro-8-methylquinoline-2-carboxylate

CAS No:1020101-33-0

MF:C₁₂H₁₀ClNO₂

MW:235.666302204132

MDL:MFCD12913953

CID:856225

PubChem ID:46739503

Update Time:2025-06-07

Methyl 4-chloro-8-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 4-CHLORO-8-METHYLQUINOLINE-2-CARBOXYLATE
- ACMC-2097y9
- AG-L-20112
- AK-94473
- ANW-14575
- BD231388
- CTK4A0555
- SureCN3281565
- 4-Chloro-8-methyl-2-quinolinecarboxylic acid methyl ester
- SB69115
- CS-0212225
- MFCD12913953
- SCHEMBL3281565
- methyl4-chloro-8-methylquinoline-2-carboxylate
- 2-Quinolinecarboxylic acid, 4-chloro-8-methyl-, methyl ester
- 1020101-33-0
- DTXSID90675105
- BS-19152
- VQB10133
- AKOS012682843
- DB-360792
- Methyl 4-chloro-8-methylquinoline-2-carboxylate
- MDL： MFCD12913953
- Inchi： InChI=1S/C12H10ClNO2/c1-7-4-3-5-8-9(13)6-10(12(15)16-2)14-11(7)8/h3-6H,1-2H3
- InChI Key： FFRCXTXPLHQRFN-UHFFFAOYSA-N
- SMILES： CC1=C2C(=CC=C1)C(=CC(=N2)C(=O)OC)Cl

Computed Properties

Exact Mass: 235.04
Monoisotopic Mass: 235.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
XLogP3: 3.4

Experimental Properties

Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
PSA: 39.19000
LogP: 2.98320

Methyl 4-chloro-8-methylquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145602-25g	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0	95%	25g	$320	2021-08-05
TRC	M295535-100mg	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0		100mg	$64.00	2023-05-18
TRC	M295535-250mg	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0		250mg	$75.00	2023-05-18
TRC	M295535-500mg	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0		500mg	$87.00	2023-05-18
TRC	M295535-1g	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0		1g	$98.00	2023-05-18
Chemenu	CM145602-5g	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0	95%	5g	$132	2023-02-19
Chemenu	CM145602-25g	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0	95%	25g	$395	2023-02-19
abcr	AB272645-1 g	Methyl 4-chloro-8-methylquinoline-2-carboxylate, 98%; .	1020101-33-0	98%	1g	€110.00	2023-04-26
abcr	AB272645-5 g	Methyl 4-chloro-8-methylquinoline-2-carboxylate, 98%; .	1020101-33-0	98%	5g	€246.00	2023-04-26
Fluorochem	216046-1g	Methyl 4-chloro-8-methylquinoline-2-carboxylate	1020101-33-0	95%	1g	￡50.00	2022-03-01